3,7,10-Trioxatricyclo[4.3.1.02,4]decane

• CAS No.: 851851-39-3
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• IUPAC Name: 3,7,10-trioxatricyclo[4.3.1.02,4]decane
• InChI: InChI=1S/C7H10O3/c1-2-8-6-3-5-7(10-5)4(1)9-6/h4-7H,1-3H2
• InChI Key: KINRKERIMXQOFU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2CC3C(C1O2)O3

Description

3,7,10-Trioxatricyclo[4.3.1.0²,⁴]decane is a tricyclic orthoester characterized by a cage-like structure containing three oxygen atoms at positions 3, 7, and 10. Its structure comprises fused cyclohexane and oxolane rings, with bridgehead oxygen atoms contributing to high thermodynamic stability and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,7,10-Trioxatricyclo[4.3.1.02,4]decane typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. Specific details on the reaction conditions and reagents used are often proprietary and may vary depending on the desired purity and yield .

Industrial Production Methods

Industrial production of 3,7,10-Trioxatricyclo[4.3.1.02,4]decane may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes purification steps such as recrystallization or chromatography to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

3,7,10-Trioxatricyclo[4.3.1.02,4]decane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxygenated derivatives, while reduction may produce different reduced forms of the compound .

Scientific Research Applications

3,7,10-Trioxatricyclo[4.3.1.02,4]decane has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,7,10-Trioxatricyclo[4.3.1.02,4]decane involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Variations in Tricyclic Orthoesters

The following table highlights key structural differences and similarities between 3,7,10-Trioxatricyclo[4.3.1.0²,⁴]decane and related compounds:

Compound	Bridgehead Positions	Key Substituents	Biological Activity
3,7,10-Trioxatricyclo[4.3.1.0²,⁴]decane	2,4	None (parent structure)	Limited data; potential scaffold for drug design
2,9,10-Trioxatricyclo[4.3.1.0³,⁸]decane (in Kirkinine)	3,8	Daphnane orthoester side chains	Neurotrophic activity via NGF potentiation
3-(Bromomethyl)-2,4,10-trioxatricyclo[3.3.1.1³,⁷]decane	3,7	Bromomethyl group at position 3	Intermediate in chemical synthesis
1,6-Dioxaspiro[4.5]decane (spiroacetal)	Spiro junction at C1-C6	Methyl groups (e.g., Z-conophthorin)	Semiochemical roles in insect-plant interactions

Key Observations :

• Bridgehead Positioning : The placement of oxygen atoms at bridgeheads (e.g., 2,4 vs. 3,8) dictates ring strain and electronic properties. For instance, 2,9,10-trioxatricyclo[4.3.1.0³,⁸]decane in kirkinine exhibits enhanced bioactivity due to its ability to accommodate bulky daphnane side chains .
• Functional Groups : Bromination at position 3 (as in ) introduces electrophilic reactivity, enabling cross-coupling reactions absent in the parent compound.

Physicochemical Properties

• Solubility : 3,7,10-Trioxatricyclo[4.3.1.0²,⁴]decane derivatives exhibit moderate solubility in apolar solvents like decane (log P ~3.5), comparable to spiroacetals such as 1,6-dioxaspiro[4.5]decane .
• Thermal Stability : The tricyclic framework confers higher thermal stability (decomposition >250°C) relative to linear alkanes (e.g., decane, boiling point ~174°C) .